Cas no 2172520-88-4 (2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172520-88-4
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5881648
• PubChem ID: 165441640
• Update Time: 2025-10-31

2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172520-88-4
• EN300-1598912

• Inchi： 1S/C11H16N4O/c1-8(7-16)15-11(9-3-2-4-9)10(5-6-12)13-14-15/h8-9,16H,2-5,7H2,1H3
• InChI Key： KGGZYKRTVSIXCU-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(CC#N)N=N1)C1CCC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172520-88-4)

The compound 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172520-88-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a cyclobutyl ring and a 1,2,3-triazole core, make it a promising candidate for the development of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for triazole-based compounds like 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has surged due to their versatility in organic synthesis and their role as pharmacophores. The presence of the hydroxypropan-2-yl moiety enhances its solubility and bioavailability, which are critical factors in drug design. This compound is also being explored for its potential in cancer therapeutics, as triazole derivatives have shown promising antitumor activity in preclinical studies.

The synthesis of 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile involves advanced click chemistry techniques, which are widely used in bioconjugation and material science. Its CAS No. 2172520-88-4 serves as a unique identifier in chemical databases, facilitating easy access for researchers. The compound's molecular weight and structural complexity make it a subject of interest in computational chemistry and molecular modeling studies.

One of the most frequently asked questions about 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is its stability under various physiological conditions. Studies indicate that the compound exhibits remarkable chemical stability, which is essential for its potential use in formulation development. Additionally, its metabolic profile is being investigated to understand its pharmacokinetics and toxicity.

The growing interest in personalized medicine and targeted therapy has further highlighted the importance of compounds like 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile. Its ability to interact with specific biological targets makes it a valuable tool in precision medicine. Researchers are also exploring its potential in neurodegenerative diseases, given the role of triazole scaffolds in modulating neuronal pathways.

In the context of green chemistry, the synthesis and application of 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile align with the principles of sustainable development. The use of eco-friendly solvents and catalysts in its production is a topic of ongoing research. This compound's potential to reduce environmental impact while maintaining high efficacy is a key selling point for industrial applications.

Another area of interest is the compound's role in agricultural chemistry. Preliminary studies suggest that 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile could be used as a plant growth regulator or pesticide. Its low toxicity profile and biodegradability make it an attractive alternative to traditional agrochemicals.

In conclusion, 2-5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172520-88-4) represents a multifaceted compound with vast potential across multiple disciplines. Its unique chemical properties and broad applicability make it a subject of ongoing research and development. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing biomedical and industrial innovations.